Cas no 1247147-90-5 (3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol)

• Product Name: 3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol
• CAS No: 1247147-90-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5045087
• Update Time: 2025-05-25

3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[6-(propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol
• 3-((6-Isopropylpyrimidin-4-yl)amino)propan-1-ol
• 3-[(6-propan-2-ylpyrimidin-4-yl)amino]propan-1-ol
• 3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol

• Inchi： 1S/C10H17N3O/c1-8(2)9-6-10(13-7-12-9)11-4-3-5-14/h6-8,14H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key： NGIHXAXYWPYVGL-UHFFFAOYSA-N
• SMILES： OCCCNC1=CC(C(C)C)=NC=N1

Computed Properties

• Exact Mass: 195.137162174 g/mol
• Monoisotopic Mass: 195.137162174 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58
• Molecular Weight: 195.26

Additional information on 3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol

Professional Introduction to Compound with CAS No. 1247147-90-5 and Product Name: 3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol

Compound with the CAS number 1247147-90-5 and the product name 3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a pyrimidine core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in interacting with biological targets.

The 3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol moiety is particularly noteworthy, as it combines a hydrophilic amine group with an aliphatic alcohol side chain. This configuration suggests that the compound may exhibit favorable solubility properties, making it suitable for various formulation strategies. Furthermore, the presence of the propanyl substituent at the 6-position of the pyrimidine ring introduces a degree of lipophilicity, which can influence membrane permeability and cellular uptake. These structural features collectively contribute to the compound's potential as a pharmacophore in the design of novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrimidine derivatives in addressing a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions. The pyrimidin-4-yl part of the compound's name is particularly relevant here, as it aligns with numerous studies demonstrating the efficacy of pyrimidine-based compounds in modulating key biological pathways. For instance, pyrimidine derivatives have been extensively investigated for their roles in inhibiting kinases and other enzymes involved in tumor progression. The 6-(Propan-2-yl) substitution further enhances the compound's potential by providing a flexible side chain that can be optimized for specific interactions with target proteins.

In vitro studies have begun to elucidate the mechanistic properties of 3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol, revealing promising activity against certain cancer cell lines. The compound's ability to interfere with critical signaling pathways has been observed, suggesting its potential as an anti-proliferative agent. Additionally, preliminary data indicate that this compound may exhibit selectivity for specific isoforms of kinases, which is a desirable trait in drug development to minimize off-target effects. These findings are particularly exciting given the growing emphasis on targeted therapies in oncology.

The synthesis of 3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol represents a sophisticated application of modern organic chemistry techniques. The construction of the pyrimidine ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate the formation of key bonds within the molecule. These techniques not only enhance efficiency but also allow for greater customization in modifying the compound's structure for improved pharmacological properties.

From a pharmacokinetic perspective, the solubility and metabolic stability of 3-{[6-(Propan-2-yl)pyrimidin-4-yl]amino}propan-1-ol are critical factors that must be carefully evaluated. The combination of hydrophilic and lipophilic elements in its structure suggests that it may exhibit favorable bioavailability upon oral administration. However, further studies are needed to assess its metabolic clearance pathways and potential interactions with cytochrome P450 enzymes. Understanding these aspects is essential for optimizing dosing regimens and minimizing adverse effects.

The potential therapeutic applications of this compound extend beyond oncology. Researchers are exploring its efficacy in treating inflammatory diseases by targeting pathways involved in immune responses. The amine group within 3-{[6-(Propan-2-yloxy)methyl]pyridine] can interact with various biomolecules, including cytokines and growth factors, which play pivotal roles in modulating inflammation. By inhibiting key inflammatory mediators, this compound may offer a novel approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drug candidates often involves iterative optimization processes to enhance potency and selectivity. Computational modeling and molecular dynamics simulations have been instrumental in guiding these efforts for 3-{[6-(Propan-yloxy)methyl]pyridine] derivatives. These tools allow researchers to predict how modifications to the molecular structure will affect binding affinity and resistance profiles. By leveraging such computational approaches, scientists can accelerate the discovery pipeline and identify lead compounds with optimized pharmacological profiles.

As interest in personalized medicine grows, compounds like 3-{[6-(Propan-yloxy)methyl]pyridine] are being evaluated for their potential use in targeted therapies tailored to individual patient profiles. Genetic variations can influence drug metabolism and response rates, making it crucial to develop agents that can be effectively tailored to different populations. The structural flexibility of this compound provides opportunities for designing derivatives that cater to specific genetic or disease-related needs.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through comprehensive clinical trials. Before advancing into human trials, 3-{[6-(Propan-yloxy)methyl]pyridine] must undergo rigorous preclinical testing to demonstrate its therapeutic potential and safety profile. Animal models provide valuable insights into how the compound behaves within living systems, helping researchers identify any unforeseen toxicities or adverse effects before exposing human subjects.

In conclusion,3-{[6-(Propan-yloxy)methyl]pyridine] represents a promising candidate for further development in pharmaceutical research due to its unique structural features and potential therapeutic applications。 Its ability to interact with key biological targets makes it a valuable asset in addressing various diseases。 As research progresses，this compound holds great promise for contributing significantly to advancements in medicine。